Cas no 1330755-93-5 (3-Iodo-1-isopropylquinolin-4(1H)-one)

• Product Name: 3-Iodo-1-isopropylquinolin-4(1H)-one
• CAS No: 1330755-93-5
• MF: C₁₂H₁₂INO
• MW: 313.134255409241
• CID: 5060029
• Update Time: 2025-10-28

3-Iodo-1-isopropylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-isopropyl-1H-quinolin-4-one
• 3-Iodo-1-isopropylquinolin-4(1H)-one

• Inchi： 1S/C12H12INO/c1-8(2)14-7-10(13)12(15)9-5-3-4-6-11(9)14/h3-8H,1-2H3
• InChI Key： BMRFGMPRAFFDST-UHFFFAOYSA-N
• SMILES： IC1C(C2C=CC=CC=2N(C=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3

Additional information on 3-Iodo-1-isopropylquinolin-4(1H)-one

Chemical Profile of 3-Iodo-1-isopropylquinolin-4(1H)-one (CAS No. 1330755-93-5)

3-Iodo-1-isopropylquinolin-4(1H)-one (CAS No. 1330755-93-5) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential biological activities. This compound belongs to the quinoline scaffold, which is well-documented for its pharmacological relevance, particularly in the development of antimicrobial, antimalarial, and anticancer agents. The presence of an iodo substituent at the 3-position and an isopropyl group at the 1-position introduces specific electronic and steric properties that modulate its reactivity and biological interactions.

The structure of 3-Iodo-1-isopropylquinolin-4(1H)-one consists of a quinoline core, a key aromatic system characterized by a benzene ring fused to a pyridine ring. The iodo group, located at the 3-position, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. This feature makes it particularly valuable in library synthesis and drug development pipelines where modular construction is desired.

The isopropyl group at the 1-position contributes to the steric environment of the molecule, influencing both its solubility and binding affinity to biological targets. Quinoline derivatives are known to interact with various enzymes and receptors, making them promising candidates for therapeutic intervention. In recent years, there has been a surge in research focused on quinoline-based compounds due to their ability to modulate key biological pathways involved in diseases such as cancer, inflammation, and infectious disorders.

Recent studies have highlighted the pharmacological potential of 3-Iodo-1-isopropylquinolin-4(1H)-one in several disease models. For instance, research has demonstrated its ability to inhibit specific kinases associated with tumor growth and progression. The quinoline scaffold is known to exhibit inhibitory activity against enzymes like tyrosine kinases, which are overexpressed in many cancers. The iodo substituent further enhances this activity by providing a site for selective binding or further derivatization.

In addition to its anticancer properties, 3-Iodo-1-isopropylquinolin-4(1H)-one has shown promise in combating infectious diseases. Quinoline derivatives have a long history of use in antimalarial therapies, with chloroquine being one of the most well-known examples. The structural motif of 3-Iodo-1-isopropylquinolin-4(1H)-one suggests that it may interfere with essential processes in pathogens such as bacteria or parasites by inhibiting key enzymes or disrupting cellular membranes.

The synthesis of 3-Iodo-1-isopropylquinolin-4(1H)-one typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route begins with the condensation of an appropriate aldehyde with an amine derivative to form a quinoline intermediate. Subsequent functionalization at the 3-position with an iodo group can be achieved using iodinating agents under controlled conditions. The introduction of the isopropyl group at the 1-position can be accomplished through nucleophilic substitution or other suitable methods depending on the reaction conditions and desired yield.

The chemical properties of 3-Iodo-1-isopropylquinolin-4(1H)-one, including its solubility, stability, and reactivity, are critical factors that influence its utility in drug development. Solubility is particularly important for formulation purposes, as poor solubility can hinder bioavailability and therapeutic efficacy. Stability under various storage conditions ensures that the compound remains viable for extended periods, which is essential for both research applications and commercial drug production.

From a medicinal chemistry perspective, 3-Iodo-1-isopropylquinolin-4(1H)-one serves as a valuable building block for generating novel analogs with enhanced pharmacological profiles. By systematically modifying substituents on the quinoline core, researchers can fine-tune properties such as potency, selectivity, and metabolic stability. This approach allows for the identification of lead compounds that can be optimized further through structure-activity relationship (SAR) studies.

The biological evaluation of 3-Iodo-1-isopropylquinolin-4(1H)-one often involves high-throughput screening (HTS) campaigns to identify potential therapeutic targets. Such screens can rapidly assess activity against a diverse range of enzymes and receptors, providing insights into the compound's mechanism of action. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions between the compound and biological targets.

In conclusion,3-Iodo-1-isopropylquinolin-4(1H)-one (CAS No. 1330755-93-5) represents a fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features—combining a quinoline scaffold with functional groups like an iodo substituent—make it a versatile tool for synthetic chemistry and pharmacological exploration. As research continues to uncover new applications for this compound,3-Iodo-1-isopropylquinolin-4(1H)-one is likely to play an important role in developing next-generation therapeutics targeting various diseases.